Cas no 2254-65-1 (1,2,4-Thiadiazole-3-sulfonyl chloride)

• Product Name: 1,2,4-Thiadiazole-3-sulfonyl chloride
• CAS No: 2254-65-1
• MF: C₂HClN₂O₂S₂
• MW: 184.624536275864
• CID: 5184563
• Update Time: 2025-06-10

1,2,4-Thiadiazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-3-sulfonyl chloride

• Inchi： 1S/C2HClN2O2S2/c3-9(6,7)2-4-1-8-5-2/h1H
• InChI Key： SXDJJAWCUQBWCG-UHFFFAOYSA-N
• SMILES： S1C=NC(S(Cl)(=O)=O)=N1

Additional information on 1,2,4-Thiadiazole-3-sulfonyl chloride

Introduction to 1,2,4-Thiadiazole-3-sulfonyl chloride (CAS No: 2254-65-1)

1,2,4-Thiadiazole-3-sulfonyl chloride, with the chemical formula C₃H₂ClN₂OS, is a versatile sulfonating agent widely utilized in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole class of heterocyclic molecules, which have garnered significant attention due to their broad spectrum of biological activities. The presence of both sulfur and nitrogen atoms in its structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry.

The CAS number 2254-65-1 uniquely identifies this compound in scientific literature and industrial applications. It serves as a critical building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The sulfonyl chloride functional group enhances its utility as a sulfonating precursor, enabling the introduction of sulfonic acid derivatives into larger molecular frameworks.

In recent years, 1,2,4-thiadiazole derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The structural motif of thiadiazole is known to interact with various biological targets, making it an attractive scaffold for drug discovery. Researchers have leveraged the reactivity of sulfonyl chlorides to modify thiadiazole cores, leading to the development of potent and selective inhibitors.

One of the most compelling aspects of 1,2,4-thiadiazole-3-sulfonyl chloride is its role in medicinal chemistry. Its ability to undergo nucleophilic substitution reactions allows for the facile introduction of diverse functional groups, enabling the synthesis of libraries of compounds for high-throughput screening. This has been particularly useful in identifying lead candidates for further optimization. The compound’s stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

Recent advancements in computational chemistry have also highlighted the potential of thiadiazole-based sulfonamides derived from this sulfonyl chloride. Molecular modeling studies suggest that these derivatives can exhibit high binding affinity to target proteins involved in disease pathways. For instance, modifications at the 5-position or 6-position of the thiadiazole ring have been shown to modulate activity significantly. Such insights are driving new synthetic strategies aimed at improving potency and selectivity.

The agrochemical industry has also benefited from the use of 1,2,4-thiadiazole-3-sulfonyl chloride. Sulfonated derivatives derived from this compound have demonstrated efficacy as herbicides and fungicides. Their mode of action often involves inhibition of key enzymatic pathways in pests or pathogens, providing an environmentally friendly alternative to traditional agrochemicals. This aligns with global efforts to develop sustainable agricultural practices.

From a synthetic perspective, sulfonyl chlorides are known for their compatibility with a wide range of nucleophiles. This makes 1,2,4-thiadiazole-3-sulfonyl chloride an indispensable reagent in organic synthesis. It can be used to introduce sulfonyl groups into alcohols and amines via nucleophilic aromatic substitution or direct sulfonylation reactions. These transformations are fundamental in constructing complex molecules with tailored properties.

The versatility of thiadiazole scaffolds extends beyond pharmaceuticals and agrochemicals. They are also employed in materials science, where their ability to form coordination complexes with metals makes them useful in catalysis and luminescent materials. The sulfonyl chloride derivative further enhances these applications by providing additional sites for functionalization.

In conclusion,1,2,4-thiadiazole-3-sulfonyl chloride (CAS No: 2254-65-1) is a multifaceted compound with significant applications across multiple domains. Its role as a sulfonating agent and intermediate in medicinal chemistry underscores its importance in drug discovery efforts worldwide. As research continues to uncover new biological activities and synthetic utilities,thiadiazole derivatives will undoubtedly remain at the forefront of chemical innovation.